{2-ethoxy-4-[(Z)-{(2Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl]phenoxy}acetonitrile

• Molecular Formula: C23H23N3O4S
• Molecular Weight: 437.5 g/mol
• IUPAC Name: 2-[2-ethoxy-4-[(Z)-[3-ethyl-2-(4-methoxyphenyl)imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetonitrile
• InChI: InChI=1S/C23H23N3O4S/c1-4-26-22(27)21(31-23(26)25-17-7-9-18(28-3)10-8-17)15-16-6-11-19(30-13-12-24)20(14-16)29-5-2/h6-11,14-15H,4-5,13H2,1-3H3/b21-15-,25-23?
• InChI Key: RTGLEGQWEWTROQ-XOLKAKTPSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC#N)OCC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC#N)OCC)SC1=NC3=CC=C(C=C3)OC

Description

{2-ethoxy-4-[(Z)-{(2Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl]phenoxy}acetonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine and pharmaceuticals.

Mechanism of Action

The mechanism of action of {2-ethoxy-4-[(Z)-{(2Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl]phenoxy}acetonitrile involves the inhibition of various enzymes and signaling pathways involved in inflammation, oxidative stress, and tumor growth. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory prostaglandins. It also inhibits the activity of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation, immune response, and cell survival.
Biochemical and Physiological Effects:
{2-ethoxy-4-[(Z)-{(2Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl]phenoxy}acetonitrile has been shown to have various biochemical and physiological effects. It has been found to reduce oxidative stress, inflammation, and tumor growth in animal models. It has also been shown to improve glucose tolerance and insulin sensitivity in diabetic rats. Additionally, it has been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using {2-ethoxy-4-[(Z)-{(2Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl]phenoxy}acetonitrile in lab experiments is its ability to inhibit various enzymes and signaling pathways involved in inflammation, oxidative stress, and tumor growth. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can limit its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of {2-ethoxy-4-[(Z)-{(2Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl]phenoxy}acetonitrile. One direction is the development of new formulations and delivery methods to improve its solubility and bioavailability. Another direction is the identification of new targets and signaling pathways that can be inhibited by this compound. Additionally, further studies are needed to investigate its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis method for {2-ethoxy-4-[(Z)-{(2Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl]phenoxy}acetonitrile involves the reaction of 2-ethoxyphenol with a mixture of 4-methoxybenzaldehyde and ethyl cyanoacetate in the presence of a catalyst such as piperidine. The resulting intermediate is then reacted with 2-mercaptoacetic acid to form the final product.

Scientific Research Applications

{2-ethoxy-4-[(Z)-{(2Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl]phenoxy}acetonitrile has been extensively studied for its potential applications in the field of medicine and pharmaceuticals. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties. It has also been shown to have potential applications in the treatment of diabetes, Alzheimer's disease, and Parkinson's disease.